2-Chloro-4-ethylsulfonyl-3-hydroxybenzoic Acid

• CAS No.: 105917-79-1
• Molecular Formula: C9H9ClO5S
• Molecular Weight: 264.68 g/mol
• IUPAC Name: 2-chloro-4-ethylsulfonyl-3-hydroxybenzoic acid
• InChI: InChI=1S/C9H9ClO5S/c1-2-16(14,15)6-4-3-5(9(12)13)7(10)8(6)11/h3-4,11H,2H2,1H3,(H,12,13)
• InChI Key: VBTOBUQQWPCYGH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=C(C(=C(C=C1)C(=O)O)Cl)O

Description

2-Chloro-4-ethylsulfonyl-3-hydroxybenzoic Acid is a useful research compound. Its molecular formula is C9H9ClO5S and its molecular weight is 264.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the 4-ethylsulfonyl-2,3-dichlorobenzoic acid prepared in Example 3 (0.35 mole) in 500 ml of 20% sodium hydroxide was heated at reflux for 7 hours. After cooling, the aqueous solution was acidified with concentrated hydrochloric acid and extracted twice with ethyl acetate. The ethyl acetate extracts were combined, dried over magnesium sulfate, and concentrated in vacuo to afford the crude acid. Recrystallization of the crude acid from ethyl acetate afforded the desired pure acid as white crystals. m.p. 188°-192° C.